Cas no 412041-38-4 (Benzene, 1,2-diethynyl-3-fluoro-)

• Product Name: Benzene, 1,2-diethynyl-3-fluoro-
• CAS No: 412041-38-4
• MF: C₁₀H₅F
• MW: 144.145106077194
• CID: 3976935
• PubChem ID: 85819440
• Update Time: 2025-05-30

Benzene, 1,2-diethynyl-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-diethynyl-3-fluoro-
• 412041-38-4
• starbld0040721
• 1,2-Diethynyl-3-fluorobenzene

• Inchi： 1S/C10H5F/c1-3-8-6-5-7-10(11)9(8)4-2/h1-2,5-7H
• InChI Key： GUWCHQZUXZVLGG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C#C)=C1C#C

Computed Properties

• Exact Mass: 144.037528322Da
• Monoisotopic Mass: 144.037528322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1,2-diethynyl-3-fluoro-

Benzene, 1,2-Diethynyl-3-Fluoro-

Benzene, 1,2-diethynyl-3-fluoro-, also known by its CAS number 412041-38-4, is a unique aromatic compound with a substituted benzene ring. This compound features two ethynyl groups at the 1 and 2 positions and a fluorine atom at the 3 position. The combination of these substituents imparts distinct chemical properties and makes it a subject of interest in various fields of research and application.

The structure of benzene, 1,2-diethynyl-3-fluoro-, consists of a benzene ring with two terminal alkyne groups (-C≡CH) attached at adjacent positions (positions 1 and 2) and a fluorine atom at position 3. This arrangement creates a highly unsaturated system with strong electron-withdrawing groups (EWGs), which significantly influence the electronic properties of the molecule. The presence of ethynyl groups introduces sp-hybridized carbons, which are known for their high reactivity and ability to participate in various types of chemical reactions.

One of the key areas where benzene, 1,2-diethynyl-3-fluoro-, has gained attention is in the field of materials science. The compound's unique electronic structure makes it a potential candidate for applications in organic electronics. Recent studies have explored its use as a building block for constructing conjugated systems in organic semiconductors. For instance, researchers have reported that the incorporation of this compound into polymer frameworks can enhance charge transport properties due to its ability to facilitate electron delocalization.

In addition to its electronic properties, benzene, 1,2-diethynyl-3-fluoro-, has also been investigated for its potential in drug design. The fluorine atom at position 3 introduces additional functionality and can serve as a site for further chemical modification. This makes the compound a versatile starting material for synthesizing bioactive molecules. Recent advancements in medicinal chemistry have highlighted its role as an intermediate in the synthesis of novel pharmaceutical agents targeting specific biological pathways.

The synthesis of benzene, 1,2-diethynyl-3-fluoro-, involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the electrophilic substitution of fluorobenzene with ethynyl groups using appropriate catalysts and reagents. The reaction conditions are optimized to ensure high yields and selectivity for the desired product. Researchers have also explored alternative synthetic routes using transition metal-catalyzed coupling reactions to construct the diethynyl-substituted benzene framework more efficiently.

From an environmental standpoint, benzene derivatives like benzene, 1,2-diethynyl-3-fluoro-, are typically not classified as hazardous chemicals under normal handling conditions. However, their synthesis and use should still adhere to standard laboratory safety protocols to minimize exposure risks. Proper disposal methods should be followed to ensure compliance with environmental regulations.

Recent studies have also focused on understanding the photophysical properties of benzene derivatives like this compound. By incorporating ethynyl groups into aromatic systems, researchers have observed enhanced fluorescence quantum yields due to improved conjugation lengths and reduced non-radiative decay pathways. These findings suggest that benzene derivatives could find applications in optoelectronic devices such as light-emitting diodes (LEDs) or sensors.

In conclusion, benzene, 1,2-diethynyl-3-fluoro-, with its CAS number 412041-38-4 represents an important class of aromatic compounds with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block in organic synthesis while offering opportunities for innovation in materials science and drug development.